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Compound of Interest

Compound Name: Spiro[3.4]octane

CAS No.: 175-56-4

Cat. No.: B089794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Azaspiro[3.4]octane and its derivatives have garnered significant attention in medicinal

chemistry as valuable building blocks for the synthesis of novel therapeutic agents. Their rigid,

three-dimensional spirocyclic scaffold offers a unique structural motif that can lead to improved

physicochemical and pharmacological properties of drug candidates, such as enhanced

metabolic stability, aqueous solubility, and target-binding affinity. The incorporation of this

spirocycle allows for the exploration of new chemical space, moving away from traditional flat,

aromatic systems.[1][2] This document provides detailed application notes and experimental

protocols for the synthesis of 2-azaspiro[3.4]octane, targeting researchers and professionals

in the field of drug discovery and development.

Synthetic Strategies
Several synthetic strategies have been developed to access the 2-azaspiro[3.4]octane core.

These approaches can be broadly categorized into two main strategies:
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Annulation of the azetidine ring onto a cyclopentane precursor: This is a common approach

that often starts from readily available cyclopentane derivatives.

Construction of the cyclopentane ring onto a pre-existing azetidine scaffold: This represents

an alternative strategy to access the spirocyclic system.

This document will focus on a prevalent and effective method involving the construction of the

four-membered azetidine ring onto a cyclopentane precursor.

Experimental Protocols
Protocol 1: Synthesis of 2-Azaspiro[3.4]octane via
Intramolecular Cyclization
This protocol outlines a multi-step synthesis starting from cyclopentanemethanol, a

commercially available starting material. The key steps involve the formation of a suitable

precursor with a nitrogen-containing functional group and a leaving group, followed by an

intramolecular cyclization to form the azetidine ring.[1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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